Phenethylamine, 4-(benzyloxy)-3-methoxy-
Cat. No. B1595183
M. Wt: 257.33 g/mol
InChI Key: GLMWLELOJCRYRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06762321B2
Procedure details
6.78 g (178.8 mmol) of lithium aluminum hydride and 200 ml of anhydrous tetrahydrofuran were mixed and an anhydrous tetrahydrofuran solution of 17.0 g (59.6 mmol) of 1-benzyloxy-2-methoxy-4-(2-nitrovinyl)benzene was added dropwise thereto over about 90 minutes under vigorous stirring. The mixture was refluxed for 2 hours by heating, and then cooled and aqueous sodium hydroxide solution was added to the mixture. The precipitates were filtered off with celite-precoated glass filter and the solvent was distilled off from the filtrate under reduced pressure. The residue was extracted with ethyl acetate, washed with saturated brine, dried over potassium carbonate and the solvent was distilled off under reduced pressure to give 13.67 g of crude 2-(3-methoxy-4-benzyloxyphenyl)ethylamine.
Identifiers
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REACTION_CXSMILES
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[H-].[Al+3].[Li+].[H-].[H-].[H-].[CH2:7]([O:14][C:15]1[CH:20]=[CH:19][C:18]([CH:21]=[CH:22][N+:23]([O-])=O)=[CH:17][C:16]=1[O:26][CH3:27])[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.[OH-].[Na+]>O1CCCC1>[CH3:27][O:26][C:16]1[CH:17]=[C:18]([CH2:21][CH2:22][NH2:23])[CH:19]=[CH:20][C:15]=1[O:14][CH2:7][C:8]1[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=1 |f:0.1.2.3.4.5,7.8|
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Inputs
Step One
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Name
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|
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Quantity
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6.78 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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17 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=C(C=C1)C=C[N+](=O)[O-])OC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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by heating
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitates were filtered off with celite-precoated glass
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FILTRATION
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Type
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FILTRATION
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Details
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filter
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled off from the filtrate under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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The residue was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over potassium carbonate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was distilled off under reduced pressure
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Outcomes
Product
Details
Reaction Time |
90 min |
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1OCC1=CC=CC=C1)CCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.67 g | |
| YIELD: CALCULATEDPERCENTYIELD | 89.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
